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Compound of Interest

Compound Name: Ethyl 4-fluoro-2-methoxybenzoate

CAS No.: 167758-90-9

Cat. No.: B6321288

Get Quote

CAS Number: 167758-90-9

A Core Intermediate for Advanced Research and Development

This technical guide provides a comprehensive overview of Ethyl 4-fluoro-2-
methoxybenzoate, a key chemical intermediate for researchers, scientists, and professionals

in the field of drug development and fine chemical synthesis. This document delves into its

chemical and physical properties, outlines a detailed synthesis protocol, explores its

applications, and provides essential safety and handling information.

Registry Data and Chemical Properties
Ethyl 4-fluoro-2-methoxybenzoate is a substituted aromatic ester with a unique combination

of functional groups that make it a valuable building block in organic synthesis. The presence of

a fluorine atom, a methoxy group, and an ethyl ester on the benzene ring provides multiple

reaction sites for molecular elaboration.

Table 1: Key Registry and Chemical Property Data
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Property Value Source

CAS Number 167758-90-9 [1]

Molecular Formula C₁₀H₁₁FO₃ [2]

Molecular Weight 198.19 g/mol [3]

IUPAC Name
ethyl 4-fluoro-2-

methoxybenzoate

Canonical SMILES
CCOC(=O)C1=C(C=C(C=C1)F

)OC
[3]

InChI Key
RLCFHMSCTWXLTQ-

UHFFFAOYSA-N
[2]

Appearance
Colorless to pale yellow liquid

or white crystalline solid
[4]

Purity Typically ≥95% [3]

Synthesis of Ethyl 4-fluoro-2-methoxybenzoate
The primary route for the synthesis of Ethyl 4-fluoro-2-methoxybenzoate is the Fischer

esterification of 4-fluoro-2-methoxybenzoic acid with ethanol in the presence of an acid

catalyst. This method is a well-established and reliable process for the preparation of esters.[5]

[6][7][8]

Diagram 1: Fischer Esterification of 4-fluoro-2-methoxybenzoic acid
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Caption: Synthesis of Ethyl 4-fluoro-2-methoxybenzoate via Fischer Esterification.

Experimental Protocol: Fischer Esterification
This protocol describes a standard laboratory procedure for the synthesis of Ethyl 4-fluoro-2-
methoxybenzoate.

Materials:

4-fluoro-2-methoxybenzoic acid

Anhydrous ethanol

Concentrated sulfuric acid (H₂SO₄)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Ethyl acetate

Standard laboratory glassware for reflux and extraction

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 4-fluoro-2-methoxybenzoic acid (1.0 equivalent) in an excess of

anhydrous ethanol (e.g., 10-20 equivalents).

Catalyst Addition: While stirring, carefully add a catalytic amount of concentrated sulfuric acid

(e.g., 0.1-0.2 equivalents) to the solution.

Reflux: Heat the reaction mixture to reflux and maintain this temperature for several hours

(typically 4-8 hours). The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC).
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Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Quenching: Slowly pour the reaction mixture into a beaker containing a saturated solution of

sodium bicarbonate to neutralize the acidic catalyst.

Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl

acetate.

Washing: Wash the organic layer sequentially with water and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the

crude Ethyl 4-fluoro-2-methoxybenzoate.

Purification: If necessary, the crude product can be purified by column chromatography on

silica gel.

Applications in Drug Discovery and Medicinal
Chemistry
Substituted benzoates, particularly those containing fluorine and methoxy groups, are

important scaffolds in medicinal chemistry. The fluorine atom can enhance metabolic stability,

binding affinity, and other pharmacokinetic properties of a drug molecule.[4][8] The methoxy

group can also influence the electronic and steric properties of the molecule, impacting its

biological activity.

While specific applications for Ethyl 4-fluoro-2-methoxybenzoate are not extensively

documented in publicly available literature, its structural motifs are present in various

pharmacologically active compounds. It serves as a valuable starting material for the synthesis

of more complex molecules with potential therapeutic applications in areas such as:

Oncology: As a precursor for the synthesis of kinase inhibitors and other anti-cancer agents.

Inflammation: In the development of novel anti-inflammatory drugs.

Infectious Diseases: As a building block for new antibacterial and antiviral compounds.
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The reactivity of the ester group allows for further modifications, such as hydrolysis to the

corresponding carboxylic acid, amidation to form amides, or reduction to the alcohol, providing

access to a diverse range of derivatives for structure-activity relationship (SAR) studies.

Spectroscopic Data (Predicted)
While experimental spectra for Ethyl 4-fluoro-2-methoxybenzoate are not readily available in

public databases, the following are predicted spectroscopic characteristics based on the

analysis of similar compounds.

¹H NMR (Proton Nuclear Magnetic Resonance):

Aromatic Protons: Three signals in the aromatic region (approx. 6.7-7.9 ppm), exhibiting

coupling patterns consistent with a 1,2,4-trisubstituted benzene ring. The fluorine atom will

cause additional splitting (coupling) of the adjacent proton signals.

Ethyl Group Protons: A quartet (CH₂) at approximately 4.3-4.4 ppm and a triplet (CH₃) at

approximately 1.3-1.4 ppm.

Methoxy Group Protons: A singlet at approximately 3.8-3.9 ppm.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):

Carbonyl Carbon: A signal around 165-170 ppm.

Aromatic Carbons: Six signals in the aromatic region (approx. 100-165 ppm). The carbon

attached to the fluorine will show a large C-F coupling constant.

Ethyl Group Carbons: Two signals, one for the CH₂ group (approx. 60-62 ppm) and one for

the CH₃ group (approx. 14-15 ppm).

Methoxy Group Carbon: A signal around 55-56 ppm.

IR (Infrared) Spectroscopy:

C=O Stretch (Ester): A strong absorption band around 1710-1730 cm⁻¹.

C-O Stretch (Ester and Ether): Absorption bands in the region of 1100-1300 cm⁻¹.
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Aromatic C=C Stretch: Bands in the region of 1450-1600 cm⁻¹.

C-F Stretch: An absorption band in the region of 1000-1400 cm⁻¹.

C-H Stretch (Aromatic and Aliphatic): Bands in the region of 2850-3100 cm⁻¹.[9]

Mass Spectrometry (MS):

Molecular Ion (M⁺): A peak at m/z = 198.

Fragmentation Pattern: Expected fragmentation would involve the loss of the ethoxy group (-

OCH₂CH₃, m/z = 45) and the ethyl group (-CH₂CH₃, m/z = 29), as well as characteristic

fragmentation of the aromatic ring.[5]

Safety and Handling
While a specific Material Safety Data Sheet (MSDS) for Ethyl 4-fluoro-2-methoxybenzoate is

not widely available, general safety precautions for handling similar aromatic esters should be

followed. Based on data for related compounds, it should be handled with care in a well-

ventilated area, and personal protective equipment (PPE), including safety glasses, gloves,

and a lab coat, should be worn.[10][11][12][13][14][15]

Table 2: General Safety and Handling Recommendations
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Precaution Recommendation

Eye Contact

May cause eye irritation. In case of contact,

immediately flush eyes with plenty of water for

at least 15 minutes.[10]

Skin Contact
May cause skin irritation. In case of contact,

wash skin with soap and water.[10]

Inhalation May be harmful if inhaled. Move to fresh air.

Ingestion May be harmful if swallowed.

Storage

Store in a cool, dry, and well-ventilated place

away from incompatible materials such as

strong oxidizing agents.[11]

Disposal
Dispose of in accordance with local, state, and

federal regulations.

Diagram 2: Laboratory Safety Workflow
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Pre-Experiment

Experiment

Post-Experiment

Review Safety Data Sheet (or analogous data)

Don Personal Protective Equipment (PPE)

Work in a Fume Hood

Handle with Care

Store Properly

Dispose of Waste Correctly

Click to download full resolution via product page

Caption: A standard workflow for the safe handling of laboratory chemicals.

Conclusion
Ethyl 4-fluoro-2-methoxybenzoate is a valuable and versatile intermediate in organic

synthesis, particularly for applications in drug discovery and medicinal chemistry. Its unique

substitution pattern offers multiple avenues for the creation of novel and complex molecules.
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While detailed public data on this specific compound is somewhat limited, this guide provides a

solid foundation of its known properties, a reliable synthesis protocol, and important safety

considerations based on analogous compounds. As research in fluorinated pharmaceuticals

continues to expand, the importance of building blocks like Ethyl 4-fluoro-2-
methoxybenzoate is expected to grow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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